Fluoranthene Fluoranthene Fluoranthene (FA) is a polycyclic aromatic hydrocarbon, which can be used in the preparation of fluorescent chemosensors for the specific detection of picric acid.
FA, a six ringed highly stable compound, is considered as an environmental indicator. It is mainly selected for simulation study.
Fluoranthene (FA) belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are typically generated due to the incomplete burning of organic materials in the presence of oxygen in insufficient quantities. FA is regarded as an environmental indicator and is mainly used in simulation studies. It is also used in the development of a fluorescent chemosensor for the determination of explosive nitroaromatic compounds.
Fluoranthene appears as light yellow fine crystals. (NTP, 1992)
Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring.
Brand Name: Vulcanchem
CAS No.: 206-44-0
VCID: VC20836717
InChI: InChI=1S/C16H10/c1-2-8-13-12(7-1)14-9-3-5-11-6-4-10-15(13)16(11)14/h1-10H
SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
Molecular Formula: C16H10
Molecular Weight: 202.25 g/mol

Fluoranthene

CAS No.: 206-44-0

Cat. No.: VC20836717

Molecular Formula: C16H10

Molecular Weight: 202.25 g/mol

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Fluoranthene - 206-44-0

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Description Fluoranthene (FA) is a polycyclic aromatic hydrocarbon, which can be used in the preparation of fluorescent chemosensors for the specific detection of picric acid.
FA, a six ringed highly stable compound, is considered as an environmental indicator. It is mainly selected for simulation study.
Fluoranthene (FA) belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are typically generated due to the incomplete burning of organic materials in the presence of oxygen in insufficient quantities. FA is regarded as an environmental indicator and is mainly used in simulation studies. It is also used in the development of a fluorescent chemosensor for the determination of explosive nitroaromatic compounds.
Fluoranthene appears as light yellow fine crystals. (NTP, 1992)
Fluoranthene is an ortho- and peri-fused polycyclic arene consisting of a naphthalene and benzene unit connected by a five-membered ring.
CAS No. 206-44-0
Molecular Formula C16H10
Molecular Weight 202.25 g/mol
IUPAC Name fluoranthene
Standard InChI InChI=1S/C16H10/c1-2-8-13-12(7-1)14-9-3-5-11-6-4-10-15(13)16(11)14/h1-10H
Standard InChI Key GVEPBJHOBDJJJI-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
Canonical SMILES C1=CC=C2C(=C1)C3=CC=CC4=C3C2=CC=C4
Boiling Point 482 °F at 60 mm Hg (NTP, 1992)
384.0 °C
384 °C
Colorform Colored needles
Pale yellow needles or plates from alcohol
Pale yellow crystals
Pale yellow needles or plates
Flash Point 198.0 °C (388.4 °F) Closed cup
Melting Point 230 °F (NTP, 1992)
107.8 °C
110.2 °C

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